Cas no 102429-07-2 (2-Bromo-2',4'-difluoroacetophenone)

2-Bromo-2',4'-difluoroacetophenone Properties

Names and Identifiers

• 2-Bromo-2',4'-difluoroacetophenone
• 2',4'-DIFLUOROPHENACYL BROMIDE
• 2,4-DIFLUOROPHENACYL BROMIDE
• 2-BROMO-1-(2,4-DIFLUORO-PHENYL)-ETHANONE
• 2,4-difluorophenacyl bromide ,2-bromo-1-(2,4-difluorophenyl)ethanone
• 2-Bromo-2´,4´-difluoroacetophenone
• 2-bromo-1-(2,4-difluorophenyl)ethanone
• 2-Bromo-2?,4?-difluoroacetophenone
• 2-BROMO-2’,4’-DIFLUOROACETOPHENONE
• 1-Bromo-2,4-Difluoroacetophenone
• 2-Bromo-2,4-difluoroacetophenone
• 2-Bromo-2′,4′-difluoroacetophenone
• a-Bromo-2,4-difluoroacetophenone
• CS-W012898
• AM20020104
• AKOS000210840
• CSGDTHXBRAAOHV-UHFFFAOYSA-N
• 2-bromo-2',4'-difluoro-acetophenone
• 102429-07-2
• A800574
• B4020
• starbld0016520
• SCHEMBL962932
• DTXSID00378933
• MFCD00142822
• 2-Bromo-2',4'-difluoroacetophenone, 97%
• AS-54706
• TD1324
• Ethanone, 2-bromo-1-(2,4-difluorophenyl)-
• 2-bromo-1-(2,4-difluorophenyl)ethan-1-one
• AC-28509
• FT-0642484
• 2-bromo-1-(2,4,-difluorophenyl)ethanone
• 2-Bromo-1-(2,4-difluoro-phenyl)-ethanone
• 2',4'-Difluorophenacyl bromide
• 2-Bromo-2\\',4\\'-difluoroacetophenone
• 2,4-Difluorophenacyl bromide
• 2',4'-Difluorophenacyl bromide;
• +Expand

• MDL： MFCD00142822
• InChIKey： CSGDTHXBRAAOHV-UHFFFAOYSA-N
• Inchi： 1S/C8H5BrF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• SMILES： BrCC(C1C=CC(F)=CC=1F)=O

Computed Properties

• Exact Mass: 233.94918g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 233.94918g/mol
• Monoisotopic Mass: 233.94918g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.54240
• PSA: 17.07000
• Refractive Index: 1.33
• Boiling Point: 246.1±25.0 °C at 760 mmHg
• Melting Point: 33.0 to 37.0 deg-C
• Flash Point: Fahrenheit: 123.8 ° f
  Celsius: 51 ° c
  
• Color/Form: solid
• Solubility: Not determined
• Sensitiveness: Lachrymatory
• Density: 1.648

2-Bromo-2',4'-difluoroacetophenone Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：S16;S26;S36/37/39;S45
• Safety Instruction： S16-S26-S36/37/39-S45
• Risk Phrases：R11; R22; R34
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2925 4.1/PG 2
• Hazard Statement： H228-H302-H314
• Warning Statement： P210-P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：Argon filled storage
• PackingGroup：II
• Risk Phrases： 11-22-34
• Signal Word：Danger
• HazardClass：4.1

2-Bromo-2',4'-difluoroacetophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%